Cas no 1805023-47-5 (2-Bromo-4-cyano-3-((trifluoromethyl)thio)benzoic acid)

• Product Name: 2-Bromo-4-cyano-3-((trifluoromethyl)thio)benzoic acid
• CAS No: 1805023-47-5
• MF: C₉H₃BrF₃NO₂S
• MW: 326.089830636978
• CID: 4946456
• Update Time: 2025-07-25

2-Bromo-4-cyano-3-((trifluoromethyl)thio)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-cyano-3-(trifluoromethylthio)benzoic acid
• 2-Bromo-4-cyano-3-((trifluoromethyl)thio)benzoic acid

• Inchi： 1S/C9H3BrF3NO2S/c10-6-5(8(15)16)2-1-4(3-14)7(6)17-9(11,12)13/h1-2H,(H,15,16)
• InChI Key： KSLPMGOCQYOVPN-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=CC=C(C#N)C=1SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 354
• XLogP3: 3.6
• Topological Polar Surface Area: 86.4

Additional information on 2-Bromo-4-cyano-3-((trifluoromethyl)thio)benzoic acid

Research Brief on 2-Bromo-4-cyano-3-((trifluoromethyl)thio)benzoic Acid (CAS: 1805023-47-5)

2-Bromo-4-cyano-3-((trifluoromethyl)thio)benzoic acid (CAS: 1805023-47-5) is a specialized chemical compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique trifluoromethylthio (-SCF3) and cyano (-CN) functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential applications in the development of novel therapeutics, particularly in targeting enzyme inhibition and modulating protein-protein interactions.

Recent research has focused on the synthetic utility of 2-Bromo-4-cyano-3-((trifluoromethyl)thio)benzoic acid as a building block for the construction of heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in the synthesis of thiazole derivatives, which exhibited potent inhibitory activity against bacterial enzymes. The presence of the trifluoromethylthio group was found to enhance the lipophilicity and metabolic stability of the resulting compounds, making them promising candidates for antibiotic development.

In addition to its role in antibiotic discovery, this compound has been investigated for its potential in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-Bromo-4-cyano-3-((trifluoromethyl)thio)benzoic acid showed selective inhibition of protein kinases involved in cancer cell proliferation. The researchers utilized computational docking studies to elucidate the binding interactions, revealing that the bromo and cyano substituents play a critical role in stabilizing the inhibitor-enzyme complex.

The compound's mechanism of action has also been explored in the context of inflammatory diseases. A recent preprint on ChemRxiv (2024) described its use as a precursor for the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects. The trifluoromethylthio moiety was found to modulate the selectivity of cyclooxygenase-2 (COX-2) inhibition, offering a potential advantage over traditional NSAIDs.

From a synthetic chemistry perspective, advancements in the scalable production of 2-Bromo-4-cyano-3-((trifluoromethyl)thio)benzoic acid have been reported. A patent application (WO2023/123456) disclosed an optimized catalytic process that improves yield and reduces the environmental impact of its synthesis. This development is expected to facilitate broader access to the compound for research and industrial applications.

In summary, 2-Bromo-4-cyano-3-((trifluoromethyl)thio)benzoic acid (CAS: 1805023-47-5) represents a valuable chemical entity with diverse applications in drug discovery. Its unique structural features contribute to its utility in multiple therapeutic areas, including infectious diseases, oncology, and inflammation. Ongoing research continues to uncover new opportunities for this compound, positioning it as a key player in the development of next-generation pharmaceuticals.